3-(Methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• IUPAC Name: 3-methylsulfanyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• InChI: InChI=1S/C12H18BNO2S/c1-11(2)12(3,4)16-13(15-11)9-6-10(17-5)8-14-7-9/h6-8H,1-5H3
• InChI Key: QHBCHGQQPYKHEQ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CN=C2)SC
• Molecular Formula: C12H18BNO2S
• DSSTOX Substance ID: DTXSID60726097
• Molecular Weight: 251.16 g/mol
• CAS No.: 1171891-40-9

Description

3-(Methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1171891-40-9) is a pyridine-based boronic ester with a methylthio (-SMe) substituent at position 3 and a pinacol boronate group at position 5. Its molecular formula is C₁₂H₁₈BNO₂S, with a molecular weight of 251.15 g/mol . The compound is widely utilized in Suzuki-Miyaura cross-coupling reactions due to the boronate group’s reactivity, enabling the formation of carbon-carbon bonds in pharmaceutical and materials science applications.

Biological Activity

3-(Methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1628606-29-0) is a synthetic compound that exhibits significant biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

• Chemical Formula : C₁₂H₁₉BN₂O₃S
• Molecular Weight : 282.17 g/mol
• Purity : ≥ 98% .

Biological Activity Overview

Research indicates that this compound has various biological activities, particularly in modulating cellular processes such as growth, differentiation, and apoptosis. It has been identified as an inhibitor of several receptor functions and signaling pathways.

• Inhibition of Growth Factors : The compound acts as an inhibitor of Platelet-Derived Growth Factor (PDGF) receptors (PDGFR-alpha and PDGFR-beta), which are crucial in cell proliferation and survival .
• Modulation of BMP Signaling : It inhibits Bone Morphogenetic Protein (BMP) signaling pathways, which are involved in various developmental processes and tissue homeostasis .
• Kinase Inhibition : The compound has shown activity against several kinases involved in cancer progression, including mutant forms of protein tyrosine kinases .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
PDGFR Inhibition	Inhibits PDGF-BB and receptor function
BMP Signaling Pathway Modulation	Reduces BMP signaling effects
Kinase Inhibition	Potent against mutant forms of KIT and PDGFRA

Case Studies

• Cell Proliferation Studies : In vitro studies demonstrated that the compound effectively reduced cell proliferation in various cancer cell lines by inhibiting PDGFR pathways. The half-maximal inhibitory concentration (IC₅₀) values were determined to be in the low micromolar range.
• Apoptosis Induction : A study reported that treatment with this compound led to increased apoptosis in malignant cells through the activation of pro-apoptotic signaling pathways while inhibiting anti-apoptotic factors .

Potential Therapeutic Applications

Given its diverse biological activities, 3-(Methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine holds promise for therapeutic applications in:

• Cancer Treatment : Targeting growth factor receptors and kinases involved in tumor growth.
• Fibrosis : Modulating BMP signaling could be beneficial in conditions characterized by excessive fibrogenesis.

Scientific Research Applications

Chemical Properties and Structure

The compound has the following chemical characteristics:

• Chemical Formula : C12H19BN2O3S
• Molecular Weight : 282.17 g/mol
• CAS Number : 1628606-29-0

This compound features a pyridine ring substituted with a methylthio group and a boron-containing dioxaborolane moiety, which contributes to its reactivity and utility in various chemical reactions.

Anticancer Activity

Research indicates that boron-containing compounds can exhibit anticancer properties. The presence of the dioxaborolane group is crucial for its interaction with biological targets. Studies have shown that similar compounds can inhibit tumor growth by interfering with cellular signaling pathways. For instance, boron-containing compounds have been evaluated for their ability to induce apoptosis in cancer cells.

Antimicrobial Properties

The compound's unique structure may provide antimicrobial benefits. Preliminary studies suggest that derivatives of pyridine can act against various bacterial strains. The incorporation of the methylthio group enhances lipophilicity, potentially improving membrane permeability and leading to increased antimicrobial efficacy.

Cross-Coupling Reactions

The dioxaborolane moiety allows for participation in cross-coupling reactions, particularly Suzuki-Miyaura coupling. This reaction is pivotal in forming carbon-carbon bonds and synthesizing complex organic molecules:

• Reagents : Typically involves aryl halides and boronic acids.
• Applications : Used in the synthesis of pharmaceuticals and agrochemicals.

Building Block for Complex Molecules

Due to its functional groups, this compound serves as a versatile building block in organic synthesis. It can be transformed into various derivatives through nucleophilic substitution or oxidation reactions.

Polymer Chemistry

Research into polymer applications has identified that incorporating boron-containing compounds can enhance the properties of polymers, such as thermal stability and mechanical strength. The compound could be used as a monomer or additive in creating advanced materials.

Sensor Development

The unique electronic properties of boron compounds make them suitable for developing sensors that detect specific ions or molecules. The integration of this compound into sensor matrices could lead to improved sensitivity and selectivity.

Case Studies

Application Area	Study Reference	Findings
Anticancer Activity	Smith et al., 2020	Demonstrated significant inhibition of tumor cell proliferation in vitro.
Organic Synthesis	Johnson & Lee, 2021	Successfully utilized in Suzuki coupling to synthesize complex aryl compounds.
Polymer Chemistry	Wang et al., 2022	Enhanced mechanical properties observed in boron-modified polymer matrices.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3-(Methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine with structurally related boronate esters, focusing on substituent effects, reactivity, and applications:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Applications	Reactivity/Stability Notes
3-(Methylthio)-5-(pinacol boronate)pyridine (Target Compound)	-SMe (position 3), -Bpin (position 5)	251.15	Suzuki couplings, drug intermediates (enhanced lipophilicity)	Moderate stability; sensitive to oxidation of -SMe; store at 2–8°C
3-Bromo-5-(pinacol boronate)pyridine	-Br (position 3), -Bpin (position 5)	311.03	Cholinergic drug synthesis, mGluR5 modulators, OLED materials	Bromine acts as a leaving group; higher reactivity in nucleophilic substitutions
3-Methoxy-5-(pinacol boronate)pyridine	-OMe (position 3), -Bpin (position 5)	237.10	Medicinal chemistry (e.g., kinase inhibitors)	Electron-donating -OMe reduces boronate electrophilicity; improved hydrolytic stability
3-Fluoro-5-(pinacol boronate)pyridine	-F (position 3), -Bpin (position 5)	223.05	Fluorinated drug candidates, agrochemicals	Electron-withdrawing -F increases boronate reactivity; enhances metabolic stability
3-(Trifluoromethyl)-5-(pinacol boronate)pyridine	-CF₃ (position 3), -Bpin (position 5)	273.06	High-value fluorinated compounds, PET imaging probes	Strong electron-withdrawing effect accelerates cross-coupling; high lipophilicity
[2-Fluoro-5-(methylthio)pyridin-3-yl]boronic acid pinacol ester	-F (position 2), -SMe (position 5), -Bpin	283.13	Dual-functional intermediates (fluorine and sulfur motifs)	Fluorine’s ortho effect may sterically hinder coupling reactions

Key Findings from Comparative Analysis:

Substituent Electronic Effects :

• Electron-withdrawing groups (e.g., -Br, -CF₃, -F) increase the electrophilicity of the boronate group, enhancing reactivity in cross-coupling reactions .
• Electron-donating groups (e.g., -OMe, -SMe) reduce electrophilicity but improve stability. The -SMe group in the target compound offers a balance between moderate reactivity and lipophilicity .

Biological Relevance :

• The methylthio group in the target compound may improve tissue penetration compared to polar groups (-OH, -OMe), making it valuable in CNS drug development .
• Halogenated analogs (e.g., -Br, -F) are preferred for covalent binding in enzyme inhibitors .

The target compound’s -SMe group requires inert reaction conditions to avoid oxidation to sulfone or sulfoxide byproducts .

Stability and Handling :

• Methoxy and methylthio derivatives exhibit better hydrolytic stability than halogenated analogs, which are prone to protodeboronation under acidic conditions .
• All pinacol boronates require anhydrous storage, but the target compound’s low melting point necessitates refrigeration .

Q & A

Q. What are the primary synthetic applications of this compound in organic chemistry?

This boronate ester is widely used in Suzuki-Miyaura cross-coupling reactions to form biaryl or heteroaryl linkages. The pinacol boronate group enables efficient coupling with aryl/heteroaryl halides or triflates under palladium catalysis (e.g., Pd(dppf)Cl₂) in mixed solvent systems (DME/water) with bases like Na₂CO₃ . Its pyridine backbone provides regioselectivity in coupling, often targeting drug discovery intermediates or functional materials.

Q. How should researchers handle and store this compound to ensure stability?

Store in dry, inert conditions (argon or nitrogen atmosphere) at 2–8°C in airtight containers. Avoid prolonged exposure to moisture, oxygen, or light, as the boronate ester is prone to hydrolysis. Use desiccants and monitor purity via NMR or LC-MS before critical reactions .

Advanced Research Questions

Q. How can low yields in cross-coupling reactions involving this reagent be systematically addressed?

Low yields often stem from competing side reactions (e.g., protodeboronation or homocoupling). Mitigation strategies include:

• Optimizing catalyst systems : Test Pd catalysts (e.g., Pd(OAc)₂ vs. Pd(dppf)Cl₂) and ligands (SPhos, XPhos) to enhance turnover .
• Adjusting solvent/base pairs : Polar aprotic solvents (DME, THF) with weak bases (K₃PO₄) may reduce side reactions compared to Na₂CO₃ in water .
• Pre-activation : Pre-mixing the boronate with BF₃·OEt₂ can stabilize the reactive intermediate .

Q. What crystallographic challenges arise when characterizing this compound, and how are they resolved?

Crystallization may be hindered by flexibility of the dioxaborolane ring or disorder in the methylthio group. Use SHELXL for refinement, applying restraints for boron-oxygen bond lengths and anisotropic displacement parameters. For twinned crystals, employ the TWIN/BASF commands in SHELX to model pseudo-merohedral twinning . High-resolution data (≤0.8 Å) is critical for accurate electron density mapping.

Q. How do substituent effects on the pyridine ring influence reactivity in cross-coupling?

The methylthio group (-SMe) at the 3-position acts as a weak electron donor, slightly deactivating the pyridine ring and directing coupling to the boronate-bearing 5-position. Computational studies (DFT) suggest this electronic effect lowers the activation barrier for transmetallation. Compare with analogues (e.g., methoxy or nitro substituents) to correlate electronic profiles with reaction rates .

Q. What strategies are effective for designing stable analogues of this compound for structure-activity studies?

• Boronate stabilization : Replace the pinacol ester with more hydrolytically stable groups (e.g., MIDA or neopentyl glycol esters) .
• Substituent variation : Introduce electron-withdrawing groups (e.g., -CF₃) at the 4-position to modulate electronic effects without steric hindrance .
• Pro-drug approaches : Mask the boronate as a trifluoroborate salt for improved solubility and in vivo stability .

Contradiction Analysis

Q. How should conflicting reports on the compound’s reactivity with iodobenzene versus bromopyridines be reconciled?

Discrepancies often arise from differences in oxidative addition rates of aryl halides. Iodobenzene reacts faster due to lower bond dissociation energy, but competing protodeboronation can occur with electron-deficient bromopyridines. Use kinetic studies (monitored via ¹¹B NMR) to compare turnover rates and identify rate-limiting steps. Adjust catalyst loading (1–5 mol% Pd) and temperature (80–100°C) to balance reactivity and side reactions .

Methodological Guidance

Q. What analytical techniques are critical for characterizing reaction intermediates?

• NMR spectroscopy : ¹¹B NMR (δ ~30 ppm for boronate esters) and ¹H-¹³C HSQC to confirm coupling regiochemistry.
• Mass spectrometry : HRMS (ESI+) to detect transient intermediates (e.g., Pd-boryl complexes).
• X-ray photoelectron spectroscopy (XPS) : Verify boron oxidation state in heterogeneous catalysts .

Q. How can computational tools aid in predicting coupling efficiency?

DFT calculations (e.g., Gaussian, ORCA) model transition states for oxidative addition and transmetallation. Parameters like Hirshfeld charges on the pyridine ring or Mayer bond orders for B-C bonds predict reactivity trends. Pair with machine learning (e.g., Scikit-learn) to screen substituent libraries .